Cas no 83253-51-4 (4-Tert-butoxy-3-methyl-4-oxobutanoic acid)
83253-51-4 structure
Product Name:4-Tert-butoxy-3-methyl-4-oxobutanoic acid
CAS No:83253-51-4
MF:C9H16O4
MW:188.220943450928
CID:2197380
PubChem ID:12761464
Update Time:2025-04-21
4-Tert-butoxy-3-methyl-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Tert-butoxy-3-methyl-4-oxobutanoic acid
- 4-(tert-Butoxy)-3-methyl-4-oxobutanoic acid
- 2-methyl-succinic acid 1-tert-butyl ester
- 83253-51-4
- SCHEMBL2705280
- Butanedioic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester
- WEIVUQFKFVBQDY-UHFFFAOYSA-N
- 989-789-9
- DB-340444
- 3-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
- 4-tert-butoxy-3-methyl-4-oxobutyric acid
-
- Inchi: 1S/C9H16O4/c1-6(5-7(10)11)8(12)13-9(2,3)4/h6H,5H2,1-4H3,(H,10,11)
- InChI Key: WEIVUQFKFVBQDY-UHFFFAOYSA-N
- SMILES: O(C(C(C)CC(=O)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 188.10485899Da
- Monoisotopic Mass: 188.10485899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.6Ų
4-Tert-butoxy-3-methyl-4-oxobutanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
83253-51-4 (4-Tert-butoxy-3-methyl-4-oxobutanoic acid) Related Products
- 90016-14-1(1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester)
- 16537-12-5(Tert-butyl 2-methylbutanoate)
- 185836-75-3((R)-4-(Tert-Butoxy)-2-methyl-4-oxobutanoic acid)
- 200866-61-1((R)-(+)-2-Butylbutanedioic acid 4-tert-butyl ester)
- 1426307-23-4(Butanoic acid, 4-hydroxy-2-methyl-, 1,1-dimethylethyl ester, (2R)-)
- 82701-21-1(2-(RS)-methyl-1,4-butanedioic acid 4-(1,1-dimethylethyl) 1-methyl ester)
- 121325-07-3((R)-3-(Tert-butoxycarbonyl)butanoic acid)
- 71648-27-6(Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester)
- 112106-16-8((R)-2-(2-(tert-butoxy)-2-oxoethyl)pentanoic acid)
- 132195-93-8(tert-butyl 2-methyl-4-oxobutanoate)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk